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Compound of Interest

Compound Name: Citiolone

Cat. No.: B1669099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Citiolone, a derivative of the amino acid cysteine, is recognized for its potent antioxidant and

hepatoprotective properties.[1] In cell culture applications, it is primarily utilized for its ability to

mitigate oxidative stress.[2] Its mechanism of action involves enhancing the synthesis of

intracellular glutathione (GSH) and preserving sulfhydryl (SH) groups, which are crucial for

cellular detoxification processes.[2] These application notes provide detailed protocols for the

preparation, storage, and use of citiolone stock solutions in a research setting, ensuring

experimental reproducibility and efficacy.

Chemical and Physical Properties
Citiolone is a white to off-white crystalline powder.[1] Its key properties are summarized below.
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Property Value Reference

Chemical Name N-(2-oxothiolan-3-yl)acetamide [1]

Synonyms
N-Acetylhomocysteine

thiolactone, Citiolase

CAS Number 1195-16-0

Molecular Formula C₆H₉NO₂S

Molecular Weight 159.21 g/mol

Melting Point 109-111 °C

Solubility of Citiolone
Proper solubilization is critical for the effective use of citiolone in cell culture. Citiolone
exhibits good solubility in common laboratory solvents. It is recommended to use newly

opened, anhydrous solvents to ensure maximum solubility.

Solvent Solubility
Molar
Concentration
(Approx.)

Notes

Water ≥ 100 mg/mL ≥ 628 mM

Aqueous solutions

should be sterile-

filtered before use.

DMSO ≥ 50 mg/mL ≥ 314 mM

Hygroscopic; use

newly opened solvent

for best results.

Experimental Protocol: Preparation of Citiolone
Stock Solutions
This protocol details the steps for preparing a 100 mM stock solution of citiolone in DMSO. A

parallel protocol for an aqueous solution is also described.
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3.1. Objective

To prepare a highly concentrated, sterile stock solution of citiolone for subsequent dilution into

cell culture media at a desired working concentration.

3.2. Materials and Equipment

Citiolone powder (CAS 1195-16-0)

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water

Analytical balance

Laminar flow hood / Biosafety cabinet

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Vortex mixer

Pipettes and sterile tips

Optional: Syringe and 0.22 µm sterile filter (for aqueous solutions)

3.3. Calculation for 100 mM Stock Solution

To prepare a 100 mM stock solution, use the following formula: Mass (mg) = Desired Volume

(mL) x Molar Mass ( g/mol ) x Desired Molarity (mol/L)

For 1 mL of a 100 mM (0.1 M) solution: Mass (mg) = 1 mL x 159.21 g/mol x 0.1 mol/L = 15.92

mg

Therefore, 15.92 mg of citiolone is required to make 1 mL of a 100 mM stock solution.

3.4. Step-by-Step Procedure
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Preparation: Perform all sterile steps inside a laminar flow hood.

Weighing: Accurately weigh the required amount of citiolone powder (e.g., 15.92 mg for 1

mL of 100 mM stock) and place it into a sterile conical tube.

Solubilization (DMSO):

Add the desired volume of DMSO (e.g., 1 mL) to the conical tube containing the citiolone
powder.

Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming

or brief sonication can be used to aid dissolution if precipitation occurs.

Solubilization (Water):

Add the desired volume of sterile water to the citiolone powder.

Vortex until fully dissolved.

Crucial Step: Sterilize the final solution by passing it through a 0.22 µm syringe filter into a

new sterile tube. This is mandatory for aqueous solutions to prevent microbial

contamination.

Aliquoting: Dispense the concentrated stock solution into smaller, single-use volumes (e.g.,

20-50 µL) in sterile microcentrifuge tubes. This prevents product inactivation from repeated

freeze-thaw cycles.

Labeling and Storage: Clearly label all aliquots with the compound name, concentration,

date, and initials. Store immediately under the recommended conditions (see Table 3).

Storage and Stability
Proper storage is essential to maintain the bioactivity of citiolone.
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Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C (Long-term) >2 years
Store in a dry, dark

environment.

0-4°C (Short-term) Days to weeks

Stock Solution -80°C 2 years
Recommended for

longest stability.

-20°C 1 year
Avoid repeated

freeze-thaw cycles.

Mechanism of Action: Antioxidant Pathways
Citiolone exerts its protective effects primarily by bolstering the cell's endogenous antioxidant

defenses. It indirectly enhances the synthesis of glutathione (GSH), a key antioxidant, and

preserves sulfhydryl (SH) radicals. This can involve the modulation of signaling pathways like

the Nrf2/ARE pathway, which upregulates the expression of antioxidant enzymes.

Cellular Environment

Cellular Response

Oxidative Stress
(e.g., 6-OHDA, H₂O₂)

Cellular Damage
(Lipid Peroxidation, Apoptosis)

Citiolone ↑ Glutathione (GSH)
Synthesis

enhances

Nrf2 Activationmodulates

neutralizes

Cellular Protection
& Viability

Antioxidant Response
Element (ARE) Expression
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Click to download full resolution via product page

Caption: Citiolone signaling pathway against oxidative stress.

Experimental Workflow
The following diagram outlines the complete workflow from preparing the stock solution to its

application in a cell culture experiment.
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Workflow for Preparing and Using Citiolone in Cell Culture

Stock Solution Preparation

Experimental Use

1. Weigh
Citiolone Powder

2. Dissolve in
DMSO or Water

3. Sterile Filter
(Aqueous Only)

4. Aliquot into
Single-Use Tubes

5. Store at
-20°C or -80°C

6. Thaw One
Aliquot

Retrieve for Experiment

7. Dilute Stock in
Culture Medium

8. Add Working Solution
to Cells

Click to download full resolution via product page

Caption: Experimental workflow for citiolone stock preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Citiolone | 17896-21-8 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Application Notes: Preparing Citiolone Stock Solutions
for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669099#preparing-citiolone-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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